Cas no 1894930-35-8 (2-2-(dimethylamino)-4-fluorophenylethan-1-ol)

2-2-(Dimethylamino)-4-fluorophenylethan-1-ol is a fluorinated phenylethanol derivative featuring a dimethylamino substituent, which enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom at the 4-position improves metabolic stability and bioavailability, making it valuable for designing bioactive molecules. The hydroxyl and dimethylamino groups provide versatile functional handles for further chemical modifications, such as esterification or amidation. This compound is particularly useful in medicinal chemistry for developing CNS-active agents or fluorinated analogs of therapeutic compounds. Its well-defined structure and synthetic flexibility make it a reliable building block for research and industrial applications requiring precise molecular tuning.
2-2-(dimethylamino)-4-fluorophenylethan-1-ol structure
1894930-35-8 structure
Product Name:2-2-(dimethylamino)-4-fluorophenylethan-1-ol
CAS No:1894930-35-8
MF:C10H14FNO
MW:183.22266626358
CID:6556938
PubChem ID:117114416
Update Time:2025-10-28

2-2-(dimethylamino)-4-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-2-(dimethylamino)-4-fluorophenylethan-1-ol
    • 1894930-35-8
    • 2-[2-(dimethylamino)-4-fluorophenyl]ethan-1-ol
    • EN300-1758396
    • Inchi: 1S/C10H14FNO/c1-12(2)10-7-9(11)4-3-8(10)5-6-13/h3-4,7,13H,5-6H2,1-2H3
    • InChI Key: GKIPAHPAUJWKFJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(CCO)=C(C=1)N(C)C

Computed Properties

  • Exact Mass: 183.105942232g/mol
  • Monoisotopic Mass: 183.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.5Ų

2-2-(dimethylamino)-4-fluorophenylethan-1-ol Pricemore >>

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Additional information on 2-2-(dimethylamino)-4-fluorophenylethan-1-ol

Recent Advances in the Study of 2-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 1894930-35-8)

The compound 2-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 1894930-35-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary findings suggest that 2-2-(dimethylamino)-4-fluorophenylethan-1-ol may interact with specific receptors in the central nervous system, offering insights into its possible applications in neurological disorders. Researchers have employed advanced spectroscopic techniques and computational modeling to better understand its binding affinity and selectivity, which could pave the way for the development of novel therapeutics.

In addition to its neurological implications, recent studies have explored the compound's metabolic stability and pharmacokinetic profile. These investigations are critical for assessing its viability as a drug candidate. Early results indicate that 2-2-(dimethylamino)-4-fluorophenylethan-1-ol exhibits favorable metabolic characteristics, with a half-life that supports potential clinical applications. However, further in vivo studies are required to confirm these findings and evaluate any potential toxicity.

The synthetic chemistry community has also made strides in optimizing the production of 2-2-(dimethylamino)-4-fluorophenylethan-1-ol. Novel synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its complex structure. These advancements not only facilitate further research but also enhance the scalability of production, which is essential for future commercialization.

Despite these promising developments, several questions remain unanswered. For instance, the exact molecular targets of 2-2-(dimethylamino)-4-fluorophenylethan-1-ol and its downstream effects are still under investigation. Researchers are also exploring its potential synergies with other compounds, which could broaden its therapeutic scope. Collaborative efforts between academia and industry are expected to accelerate progress in these areas.

In conclusion, the study of 2-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 1894930-35-8) represents a vibrant and rapidly evolving field. Its multifaceted pharmacological properties and synthetic versatility make it a compelling subject for ongoing research. As new data emerges, this compound may hold the key to addressing unmet medical needs in neurology and beyond.

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